Cas no 2228903-26-0 (3-(3-fluoro-4-nitrophenyl)propane-1-thiol)

• Product Name: 3-(3-fluoro-4-nitrophenyl)propane-1-thiol
• CAS No: 2228903-26-0
• MF: C₉H₁₀FNO₂S
• MW: 215.244604587555
• CID: 5999157
• PubChem ID: 165617007
• Update Time: 2025-06-28

3-(3-fluoro-4-nitrophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)propane-1-thiol
• EN300-1803811
• 2228903-26-0

• Inchi： 1S/C9H10FNO2S/c10-8-6-7(2-1-5-14)3-4-9(8)11(12)13/h3-4,6,14H,1-2,5H2
• InChI Key： GLJRUTLMNQNEPA-UHFFFAOYSA-N
• SMILES： SCCCC1C=CC(=C(C=1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.04162790g/mol
• Monoisotopic Mass: 215.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.8Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)propane-1-thiol

Professional Introduction to 3-(3-fluoro-4-nitrophenyl)propane-1-thiol (CAS No. 2228903-26-0)

3-(3-fluoro-4-nitrophenyl)propane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2228903-26-0, features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro substituent and a nitro group on the phenyl ring, combined with a propane-1-thiol moiety, endows this molecule with distinct chemical properties that are highly relevant to modern drug discovery efforts.

The compound's molecular structure, characterized by a propane backbone with a thiol (-SH) functional group at one end and an aromatic ring substituted with fluorine and nitro groups at the other, positions it as a versatile building block for medicinal chemists. The fluoro group is particularly noteworthy in pharmaceutical chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. Similarly, the nitro group can serve as a handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The scaffold of 3-(3-fluoro-4-nitrophenyl)propane-1-thiol has been explored in several studies for its potential application in oncology, neurology, and anti-inflammatory drug development. For instance, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, where the combination of fluorine and nitro groups enhances binding interactions with protein targets. Additionally, its thiol functionality allows for post-synthetic modifications, such as disulfide bond formation or thiol-based bioconjugation strategies.

The pharmacological relevance of this compound is further underscored by its incorporation into novel therapeutic agents. A notable area of research involves the use of 3-(3-fluoro-4-nitrophenyl)propane-1-thiol in the development of targeted radioligands for positron emission tomography (PET) imaging. The aromatic ring system provides an ideal platform for radiometal labeling, while the thiol group facilitates stable chelation of radioactive isotopes. Such applications are particularly valuable in precision medicine, where non-invasive imaging techniques are essential for disease diagnosis and treatment monitoring.

From a synthetic chemistry perspective, 3-(3-fluoro-4-nitrophenyl)propane-1-thiol exemplifies the importance of multifunctional intermediates in streamlining drug discovery processes. The compound's architecture allows for efficient cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl motifs prevalent in many drugs. Moreover, its reactivity with transition metal catalysts enables access to diverse heterocyclic frameworks, expanding the chemical space available for lead optimization.

The emerging field of computational chemistry has also played a crucial role in elucidating the potential applications of 3-(3-fluoro-4-nitrophenyl)propane-1-thiol. Advanced molecular modeling techniques have been employed to predict binding affinities and pharmacokinetic properties of derivatives derived from this scaffold. These computational studies not only accelerate virtual screening but also provide insights into structure-activity relationships (SAR), guiding experimental efforts toward more effective drug candidates.

In conclusion, 3-(3-fluoro-4-nitrophenyl)propane-1-thiol (CAS No. 2228903-26-0) represents a significant advancement in medicinal chemistry due to its versatile structural features and broad applicability across multiple therapeutic areas. The interplay between the fluoro, nitro, and thiol functionalities offers unparalleled opportunities for molecular design and innovation. As research continues to uncover new synthetic methodologies and pharmacological applications, this compound is poised to remain at the forefront of drug discovery efforts in academia and industry alike.